ethyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate

• IUPAC Name: ethyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C18H18N2O3S/c1-5-23-18(22)15-12(4)14(9-19)17(24-15)20-16(21)13-7-6-10(2)8-11(13)3/h6-8H,5H2,1-4H3,(H,20,21)
• InChI Key: DQBPOJLYLFZGPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=C(C=C(C=C2)C)C)C#N)C
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

Ethyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of ethyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate involves the inhibition of certain enzymes and signaling pathways in cells. In cancer cells, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that promote inflammation and cell proliferation. In herbicidal applications, it has been shown to inhibit the activity of the enzyme protoporphyrinogen oxidase (PPO), which is involved in the synthesis of chlorophyll in plants.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate depend on the specific application and the concentration used. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In herbicidal applications, it has been shown to cause damage to plant cells, leading to the inhibition of chlorophyll synthesis and ultimately plant death.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate in lab experiments is its high potency and specificity, allowing for the targeting of specific enzymes and signaling pathways. However, its high potency can also lead to toxicity and off-target effects, which must be carefully monitored. Additionally, its synthesis requires multiple steps and can be time-consuming and expensive.

Future Directions

There are several future directions for the study of ethyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate. In medicine, further studies are needed to determine its efficacy and safety as a potential anti-inflammatory and anti-cancer drug. In agriculture, further studies are needed to optimize its herbicidal properties and minimize off-target effects. In materials science, further studies are needed to optimize its properties for use in OLEDs and other electronic devices. Additionally, further studies are needed to explore its potential applications in other fields, such as catalysis and energy storage.

Synthesis Methods

Ethyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate can be synthesized through a multistep reaction process involving the reaction of 2,4-dimethylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-amino-4,5-dimethylthiophene-3-carboxylic acid and ethyl cyanoacetate. The final product is obtained through the esterification of the resulting carboxylic acid.

Scientific Research Applications

Ethyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate has been extensively studied for its potential applications in various scientific fields. In medicine, it has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. In agriculture, it has been studied for its potential use as a herbicide. In materials science, it has been studied for its potential use in the fabrication of organic light-emitting diodes (OLEDs).